Ainsliadimer A
Overview
Description
Ainsliadimer A is a natural selective inhibitor of IKKα/β by covalently binding a conserved cysteine.
Scientific Research Applications
Unique Structural and Biochemical Properties
Ainsliadimer A, a distinctive dimeric sesquiterpene lactone isolated from Ainsliaea macrocephala, showcases an unusual carbon skeleton marked by a cyclopentane system interlinking two monomeric sesquiterpene lactone units. This molecular architecture is not just structurally intriguing but also biologically significant due to its potent inhibitory action against nitric oxide production in RAW264.7 cells stimulated by LPS, hinting at its potential anti-inflammatory capabilities (Wu et al., 2008).
Therapeutic Potential in Cancer and Inflammation
Ainsliadimer A has garnered attention for its role in modulating key biochemical pathways involved in cancer and inflammatory diseases. By selectively binding to the conserved cysteine 46 residue of IKKα/β and impeding their activities, Ainsliadimer A manifests a noteworthy inhibitory effect on both canonical and non-canonical NF-κB pathways. This action translates into the induction of cell death in various cancer cell lines and the repression of tumor growth and inflammatory responses in vivo, positioning Ainsliadimer A as a promising candidate for anticancer and anti-inflammatory therapies (Dong et al., 2015).
Synthetic Achievements and Mechanistic Insights
The biomimetic total synthesis of Ainsliadimer A has been accomplished, mirroring its natural biosynthesis process. This synthetic achievement not only underlines the feasibility of recreating complex natural products in a laboratory setting but also opens doors for further pharmacological studies and drug development (Li et al., 2010). Moreover, the mechanism of action of Ainsliadimer A and related oligomeric sesquiterpene lactones has been elucidated, revealing its potent anti-inflammatory activity by targeting previously unexplored allosteric sites in the NF-κB signaling pathway (Li et al., 2016).
Addressing Cancer via Targeting Antioxidant Enzymes
In a pivotal study, Ainsliadimer A was found to directly target peroxiredoxin 1 and 2 (PRDX1 and PRDX2), crucial members of the antioxidant enzyme family. By inhibiting their peroxidase activities, Ainsliadimer A elevates intracellular ROS levels, leading to oxidative stress and impaired mitochondrial function. This cascade of molecular events culminates in the inhibition of colorectal cancer cell proliferation and induction of apoptosis, underscoring the therapeutic potential of Ainsliadimer A in cancer treatment (Lv et al., 2023).
properties
CAS RN |
1039431-94-1 |
|---|---|
Product Name |
Ainsliadimer A |
Molecular Formula |
C30H34O7 |
Molecular Weight |
506.6 |
IUPAC Name |
(3aR,3a'R,6aS,6a'S,7a'R,9S,9aS,9bR,10a'R,10b'R,10c'R)-7a',10a'-dihydroxy-3,3',6,6'-tetramethyleneicosahydro-2H-spiro[azuleno[4,5-b]furan-9,8'-cyclopenta[2,3]azuleno[4,5-b]furan]-2,2',8(3H,3'H)-trione |
InChI |
InChI=1S/C30H34O7/c1-13-5-7-17-15(3)26(32)36-24(17)22-19(13)11-21(31)28(22)9-10-29(34)23-20(12-30(28,29)35)14(2)6-8-18-16(4)27(33)37-25(18)23/h17-20,22-25,34-35H,1-12H2/t17-,18-,19-,20-,22-,23-,24-,25-,28+,29-,30-/m1/s1 |
InChI Key |
QYIHABZOQGFHJO-FUNKSDCQSA-N |
SMILES |
O=C(O[C@@H]([C@@H]1[C@@]2([C@]([C@](CC2)(O)[C@H]3[C@@H]([C@H](CC4)C5=C)OC5=O)(O)C[C@@H]3C4=C)C(C[C@H]61)=O)[C@@H]7CCC6=C)C7=C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
(+)-Ainsliadimer A; Ainsliadimer A |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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